Cas no 560132-48-1 (6-methyl-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-methyl-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one
• CAS No: 560132-48-1
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• MDL: MFCD08447531
• CID: 4037136
• PubChem ID: 11435269
• Update Time: 2025-04-22

6-methyl-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-methyl-4-(trifluoromethyl)-
• 6-Methyl-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one
• MFCD08447531
• 6-methyl-4-(trifluoromethyl)pyridazin-3(2H)-one
• 3-HYDROXY-6-METHYL-4-(TRIFLUOROMETHYL)PYRIDAZINE
• SCHEMBL15633366
• AKOS005259214
• CS-0453761
• 560132-48-1
• 3-methyl-5-(trifluoromethyl)-1H-pyridazin-6-one
• MFCD09040417
• AKOS008091099
• DB-124365
• 6-methyl-4-(trifluoromethyl)pyridazin-3-ol
• F93564
• Z234855612
• F8889-5390
• EN300-26820
• KXA13248
• 818-584-8
• 6-methyl-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one

• MDL： MFCD08447531
• Inchi： 1S/C6H5F3N2O/c1-3-2-4(6(7,8)9)5(12)11-10-3/h2H,1H3,(H,11,12)
• InChI Key： ZLPLEWTVXFKICX-UHFFFAOYSA-N
• SMILES： FC(C1C(NN=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų